Cas no 1123-64-4 (2,5-Cyclohexadiene-1,4-dione, 2-chloro-6-methyl-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2-chloro-6-methyl-
• CAS No: 1123-64-4
• MF: C₇H₅ClO₂
• MW: 156.56640124321
• CID: 1200075
• PubChem ID: 3278366
• Update Time: 2025-04-20

2,5-Cyclohexadiene-1,4-dione, 2-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione, 2-chloro-6-methyl-
• 2-chloro-6-methylcyclohexa-2,5-diene-1,4-dione
• 2-chloro-6-methylquinone
• 2-chloro-6-methylbenzo-1,4-quinone
• AKOS024341747
• 1123-64-4
• DTXSID50390968
• SCHEMBL5160971

• Inchi： 1S/C7H5ClO2/c1-4-2-5(9)3-6(8)7(4)10/h2-3H,1H3
• InChI Key： MVBHZTNEVAESLJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=C(C)C1=O)=O

Computed Properties

• Exact Mass: 155.99785
• Monoisotopic Mass: 155.9978071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones